Cas no 1204334-21-3 (2,3-Diaminopyridine-5-boronic Acid Pinacol Ester)

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester structure
1204334-21-3 structure
Product Name:2,3-Diaminopyridine-5-boronic Acid Pinacol Ester
CAS No:1204334-21-3
MF:C11H18BN3O2
MW:235.090522289276
MDL:MFCD11054043
CID:857630
Update Time:2026-04-29

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-pyridinediamine
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2,3-diamine
    • 2,3-DIAMINOPYRIDINE-5-BORONIC ACID,PINACOL ESTER
    • 5,6-DIAMINOPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
    • 5,6-DIAMINOPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine
    • 2,3-Diaminopyridine-5-boronic Acid Pinacol Ester
    • MDL： MFCD11054043

Computed Properties

  • Exact Mass: 235.14900

Experimental Properties

  • PSA: 83.39000
  • LogP: 1.70760

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Pricemore >>

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ChemScence
CS-0356673-50mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2,3-diamine
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 $189.0 2022-04-28

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